Cas no 2171716-85-9 (2-hydroxy-2-{3-hydroxy-8-methyl-8-azabicyclo3.2.1octan-3-yl}acetic acid)

• Product Name: 2-hydroxy-2-{3-hydroxy-8-methyl-8-azabicyclo3.2.1octan-3-yl}acetic acid
• CAS No: 2171716-85-9
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 6202080
• PubChem ID: 165588154
• Update Time: 2025-05-22

2-hydroxy-2-{3-hydroxy-8-methyl-8-azabicyclo3.2.1octan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-{3-hydroxy-8-methyl-8-azabicyclo3.2.1octan-3-yl}acetic acid
• 2171716-85-9
• 2-hydroxy-2-{3-hydroxy-8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid
• EN300-1628633

• Inchi： 1S/C10H17NO4/c1-11-6-2-3-7(11)5-10(15,4-6)8(12)9(13)14/h6-8,12,15H,2-5H2,1H3,(H,13,14)
• InChI Key： CJAPJWYWJZFCPK-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)O)O)CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 81Ų

Additional information on 2-hydroxy-2-{3-hydroxy-8-methyl-8-azabicyclo3.2.1octan-3-yl}acetic acid

Compound CAS No. 2171716-85-9: 2-Hydroxy-2-{3-Hydroxy-8-Methyl-8-Azabicyclo[3.2.1]Octan-3-Yl}Acetic Acid

The compound with CAS No. 2171716-85-9, commonly referred to as 2-hydroxy-2-{3-hydroxy-8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid, is a structurally complex organic molecule with significant potential in various fields, including pharmacology and organic synthesis. This compound is characterized by its bicyclic structure, which includes an azabicyclo[3.2.1]octane framework, a hydroxyl group, and an acetic acid moiety. The unique combination of these functional groups makes it a subject of interest for researchers exploring its biological activities and synthetic applications.

Recent studies have highlighted the importance of azabicyclic compounds in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The presence of the azabicyclo[3.2.1]octane ring in this compound suggests that it may exhibit interesting pharmacokinetic properties, such as improved bioavailability and stability within biological systems. Additionally, the hydroxyl groups present in the molecule could play a critical role in hydrogen bonding interactions, which are essential for molecular recognition and binding in biological systems.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity due to the complexity of its structure. Researchers have employed various strategies, including ring-closing metathesis and stereoselective reductions, to construct the azabicyclo framework efficiently. These methods not only ensure the correct stereochemistry but also minimize side reactions, making the synthesis more scalable for potential industrial applications.

In terms of biological activity, preliminary studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests that it could be a lead compound for further optimization in drug development programs targeting Alzheimer's disease and other related conditions. Furthermore, its structural similarity to known bioactive molecules indicates that it may possess additional pharmacological properties that warrant further investigation.

One of the most promising aspects of this compound is its potential as a building block for more complex molecular architectures. The azabicyclo framework serves as a versatile scaffold that can be functionalized with various substituents to explore different biological activities or improve pharmacokinetic profiles. For instance, modifications to the methyl group or hydroxyl groups could enhance solubility or receptor binding affinity, making it a valuable intermediate in medicinal chemistry.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular docking studies on this compound. These studies provide insights into how the molecule interacts with target proteins at the atomic level, helping to guide further optimization efforts. By leveraging computational tools alongside experimental techniques, scientists can accelerate the discovery process and identify promising candidates for preclinical testing.

In conclusion, the compound with CAS No. 2171716-85-9, or 2-hydroxy-2-{3-hydroxy-8-methyl-8-azabicyclo[3.2.1]octan-3-yll}acetic acid, represents a valuable addition to the arsenal of tools available for drug discovery and organic synthesis. Its unique structure, coupled with emerging research findings, positions it as a compelling candidate for further exploration in both academic and industrial settings.